5-(2-Chloro-4-methylphenyl)-3-hydroxypyridine, 95%

• IUPAC Name: 5-(2-chloro-4-methylphenyl)pyridin-3-ol
• InChI: InChI=1S/C12H10ClNO/c1-8-2-3-11(12(13)4-8)9-5-10(15)7-14-6-9/h2-7,15H,1H3
• InChI Key: NKRPNFZFKYDOAB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C2=CC(=CN=C2)O)Cl
• Molecular Formula: C12H10ClNO
• DSSTOX Substance ID: DTXSID30682833
• Molecular Weight: 219.66 g/mol
• CAS RN: 1258616-35-1

Description

5-(2-Chloro-4-methylphenyl)-3-hydroxypyridine, 95% (5-CMPH-3-H) is a synthetic compound with a range of potential applications in scientific research. It is a white, crystalline solid that is soluble in water and other organic solvents. This compound is widely used in the synthesis of organic compounds, as well as for its biochemical and physiological effects.

Scientific Research Applications

5-(2-Chloro-4-methylphenyl)-3-hydroxypyridine, 95% has a range of potential applications in scientific research. It has been used as a starting material for the synthesis of various organic compounds, such as 2-chloro-4-methylphenyl-3-hydroxy-1-methylpyridinium chloride (CMPH-1-MPC), a compound with potential applications in the treatment of certain diseases. Additionally, 5-(2-Chloro-4-methylphenyl)-3-hydroxypyridine, 95% has been used as a model compound to study the mechanism of action of various enzymes, such as the cytochrome P450 monooxygenases.

Mechanism of Action

The mechanism of action of 5-(2-Chloro-4-methylphenyl)-3-hydroxypyridine, 95% is not yet fully understood. However, it is believed that the compound is metabolized by cytochrome P450 monooxygenases in the liver, resulting in the formation of a reactive intermediate that is further metabolized to form various products. These products are then excreted in the bile or urine.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(2-Chloro-4-methylphenyl)-3-hydroxypyridine, 95% are not yet fully understood. However, studies have shown that the compound has a range of potential effects, including antioxidant activity, anti-inflammatory activity, and anti-cancer activity. Additionally, 5-(2-Chloro-4-methylphenyl)-3-hydroxypyridine, 95% has been shown to modulate the activity of certain enzymes, such as cytochrome P450 monooxygenases.

Advantages and Limitations for Lab Experiments

The main advantage of using 5-(2-Chloro-4-methylphenyl)-3-hydroxypyridine, 95% in lab experiments is its relatively low cost. Additionally, the compound is relatively stable and can be stored for long periods of time. However, the compound is not water soluble, which can limit its use in certain applications. Additionally, the compound is not commercially available, which can make it difficult to obtain in large quantities.

Future Directions

The potential future directions for 5-(2-Chloro-4-methylphenyl)-3-hydroxypyridine, 95% include further research into its biochemical and physiological effects, as well as its potential applications in the treatment of various diseases. Additionally, further research is needed to better understand the mechanism of action of the compound and its potential interactions with other compounds. Additionally, research is needed to develop more efficient methods of synthesis and purification of the compound. Finally, further research is needed to explore the potential uses of the compound in the synthesis of other organic compounds.

Synthesis Methods

The synthesis of 5-(2-Chloro-4-methylphenyl)-3-hydroxypyridine, 95% is achieved via a multi-step process. The first step involves the reaction of 2-chloro-4-methylphenol (CMP) with hydroxypyridine (HP) in an aqueous solution of sodium hydroxide at a temperature of 80°C. The reaction is complete after two hours, resulting in the formation of 5-(2-Chloro-4-methylphenyl)-3-hydroxypyridine, 95% as the main product. The second step involves the isolation of the product by column chromatography, followed by recrystallization.